Cas no 1955506-79-2 (2-amino-N-(2-methylpyridin-3-yl)propanamide hydrochloride)

• Product Name: 2-amino-N-(2-methylpyridin-3-yl)propanamide hydrochloride
• CAS No: 1955506-79-2
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• MDL: MFCD30180893
• CID: 5240574
• PubChem ID: 122360412
• Update Time: 2025-10-10

2-amino-N-(2-methylpyridin-3-yl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(2-methylpyridin-3-yl)propanamide
• hydrochloride
• 2-amino-N-(2-methylpyridin-3-yl)propanamide hydrochloride

• MDL： MFCD30180893
• Inchi： 1S/C9H13N3O.ClH/c1-6(10)9(13)12-8-4-3-5-11-7(8)2;/h3-6H,10H2,1-2H3,(H,12,13);1H
• InChI Key： IQMCNPWVHLLOMO-UHFFFAOYSA-N
• SMILES： N(C1C=CC=NC=1C)C(=O)C(N)C.Cl

Additional information on 2-amino-N-(2-methylpyridin-3-yl)propanamide hydrochloride

2-Amino-N-(2-Methylpyridin-3-yl)Propanamide Hydrochloride: A Comprehensive Overview

The compound CAS No. 1955506-79-2, commonly referred to as 2-amino-N-(2-methylpyridin-3-yl)propanamide hydrochloride, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, particularly in the fields of pharmacology and material science.

Recent studies have highlighted the importance of 2-amino-N-(2-methylpyridin-3-yl)propanamide hydrochloride in drug discovery. Its ability to act as a versatile building block in organic synthesis has made it a valuable tool for researchers. The molecule's structure, featuring an amino group attached to a pyridine ring with a methyl substituent, contributes to its reactivity and selectivity in various chemical reactions.

One of the most notable advancements involving this compound is its role in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the design of kinase inhibitors and other enzyme-targeting drugs. The hydrochloride salt form of this compound has been shown to enhance solubility, making it more amenable for pharmacological studies.

The synthesis of CAS No. 1955506-79-2 has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. This has been achieved by employing catalytic methods and recyclable solvents, aligning with current trends toward sustainable chemical practices.

In addition to its pharmacological applications, 2-amino-N-(2-methylpyridin-3-yl)propanamide hydrochloride has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The compound's stability under various conditions has been thoroughly investigated, revealing its resilience to thermal degradation and oxidative stress. This makes it suitable for use in both laboratory settings and industrial-scale productions.

Furthermore, computational studies have provided deeper insights into the electronic properties of this molecule. Quantum mechanical calculations have revealed its potential as a candidate for organic electronics, particularly in the development of semiconducting materials for flexible electronics.

In conclusion, CAS No. 1955506-79-2, or 2-amino-N-(2-methylpyridin-3-yl)propanamide hydrochloride, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its continued exploration promises to unlock new possibilities in drug development, materials science, and beyond.